Cas no 2229107-72-4 (1-(1-benzofuran-5-yl)-4,4-difluorocyclohexane-1-carboxylic acid)

• Product Name: 1-(1-benzofuran-5-yl)-4,4-difluorocyclohexane-1-carboxylic acid
• CAS No: 2229107-72-4
• MF: C₁₅H₁₄F₂O₃
• MW: 280.266671657562
• CID: 5946224
• PubChem ID: 165714342
• Update Time: 2025-06-11

1-(1-benzofuran-5-yl)-4,4-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzofuran-5-yl)-4,4-difluorocyclohexane-1-carboxylic acid
• EN300-1953106
• 2229107-72-4

• Inchi： 1S/C15H14F2O3/c16-15(17)6-4-14(5-7-15,13(18)19)11-1-2-12-10(9-11)3-8-20-12/h1-3,8-9H,4-7H2,(H,18,19)
• InChI Key： VANNADPMNLXUEZ-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(C2C=CC3=C(C=CO3)C=2)CC1)F

Computed Properties

• Exact Mass: 280.09110063g/mol
• Monoisotopic Mass: 280.09110063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 50.4Ų

Additional information on 1-(1-benzofuran-5-yl)-4,4-difluorocyclohexane-1-carboxylic acid

Research Brief on 1-(1-benzofuran-5-yl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS: 2229107-72-4)

1-(1-benzofuran-5-yl)-4,4-difluorocyclohexane-1-carboxylic acid (CAS: 2229107-72-4) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound features a benzofuran moiety linked to a difluorinated cyclohexane carboxylic acid scaffold, which is of particular interest due to its potential pharmacological properties. Recent studies have explored its synthesis, structural characteristics, and biological activities, positioning it as a promising candidate for therapeutic applications.

The synthesis of 1-(1-benzofuran-5-yl)-4,4-difluorocyclohexane-1-carboxylic acid involves a multi-step process that includes the functionalization of the benzofuran ring and the introduction of difluorinated cyclohexane groups. Advanced techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm its molecular structure and purity. These structural analyses are critical for understanding the compound's interactions with biological targets and optimizing its pharmacological profile.

Recent research has focused on evaluating the biological activities of this compound, particularly its potential as an enzyme inhibitor or receptor modulator. Preliminary in vitro studies have demonstrated its efficacy in targeting specific pathways involved in inflammatory and metabolic disorders. For instance, it has shown inhibitory effects on key enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are implicated in inflammatory responses. These findings suggest its potential utility in developing new anti-inflammatory or immunomodulatory therapies.

In addition to its enzyme inhibitory properties, 1-(1-benzofuran-5-yl)-4,4-difluorocyclohexane-1-carboxylic acid has also been investigated for its pharmacokinetic and safety profiles. Early-stage preclinical studies have indicated favorable bioavailability and metabolic stability, although further optimization may be required to enhance its drug-like properties. Toxicological assessments have revealed a manageable safety profile, supporting its progression to more advanced stages of drug development.

The therapeutic potential of this compound extends beyond inflammation, with emerging evidence suggesting its applicability in oncology and neurodegenerative diseases. For example, recent studies have explored its role in modulating signaling pathways associated with cancer cell proliferation and apoptosis. Additionally, its ability to cross the blood-brain barrier has sparked interest in its potential use for treating central nervous system disorders, such as Alzheimer's disease and multiple sclerosis.

Despite these promising findings, challenges remain in the development of 1-(1-benzofuran-5-yl)-4,4-difluorocyclohexane-1-carboxylic acid as a therapeutic agent. Issues such as selectivity, off-target effects, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1-(1-benzofuran-5-yl)-4,4-difluorocyclohexane-1-carboxylic acid represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation. Continued research efforts will be crucial to fully elucidate its mechanisms of action and therapeutic potential, paving the way for its eventual application in treating a range of human diseases.